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molecular formula C11H11NO B069815 2-(3-Buten-2-yloxy)benzonitrile CAS No. 177780-84-6

2-(3-Buten-2-yloxy)benzonitrile

Cat. No. B069815
CAS RN: 177780-84-6
M. Wt: 173.21 g/mol
InChI Key: XDDVLLFHAMKNCO-UHFFFAOYSA-N
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Patent
US07622500B2

Procedure details

To a mixture of salicylonitrile (2.0 g, 16.8 mmol) and but-3-en-2-ol (1.5 ml, 16.8 mmol) in tetrahydrofuran (100 ml) was added triphenylphosphine (4.4 g, 16.8 mmol), followed by diisopropyl azodicarboxylate (3.3 ml, 16.8 mmol) in tetrahydrofuran (15 ml), added dropwise ensuring the reaction temperature did not rise above 20° C. The reaction mixture was stirred at room temperature for 18 h and then concentrated in vacuo. To the residue was added diethyl ether (20 ml) and the solution was washed with aqueous sodium hydroxide solution (1N), dried (MgSO4) and concentrated in vacuo. The residue was purified by flash chromatography (silica) with gradient elution, diethyl ether:cyclohexane [1:9 to 1:1]. The appropriate fractions were combined and concentrated to give the title compound (1.9 g).
Name
salicylonitrile
Quantity
2 g
Type
reactant
Reaction Step One
Name
but-3-en-2-ol
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Reaction Step One
Name
triphenylphosphine
Quantity
4.4 g
Type
reactant
Reaction Step Two
Name
diisopropyl azodicarboxylate
Quantity
3.3 mL
Type
reactant
Reaction Step Three
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1](#[N:9])[C:2]1[C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[OH:4].[CH3:10][CH:11](O)[CH:12]=[CH2:13].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.N(C(OC(C)C)=O)=NC(OC(C)C)=O>O1CCCC1>[CH3:13][CH:12]([O:4][C:3]1[CH:5]=[CH:6][CH:7]=[CH:8][C:2]=1[C:1]#[N:9])[CH:11]=[CH2:10]

Inputs

Step One
Name
salicylonitrile
Quantity
2 g
Type
reactant
Smiles
C(C=1C(O)=CC=CC1)#N
Name
but-3-en-2-ol
Quantity
1.5 mL
Type
reactant
Smiles
CC(C=C)O
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
triphenylphosphine
Quantity
4.4 g
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Step Three
Name
diisopropyl azodicarboxylate
Quantity
3.3 mL
Type
reactant
Smiles
N(=NC(=O)OC(C)C)C(=O)OC(C)C
Step Four
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 18 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
added dropwise
CUSTOM
Type
CUSTOM
Details
did not rise above 20° C
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
ADDITION
Type
ADDITION
Details
To the residue was added diethyl ether (20 ml)
WASH
Type
WASH
Details
the solution was washed with aqueous sodium hydroxide solution (1N)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash chromatography (silica) with gradient elution, diethyl ether
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 18 h
Name
title compound
Type
product
Smiles
CC(C=C)OC1=C(C#N)C=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.9 g
YIELD: CALCULATEDPERCENTYIELD 65.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.